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Compound of Interest

Indium(1ll)
Compound Name:
trifluoromethanesulfonate

Cat. No.: B151923

An In-depth Technical Guide to the Safe Handling of Indium(lll) Trifluoromethanesulfonate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a formal safety data sheet (SDS). Always consult the specific SDS
provided by the manufacturer before handling any chemical. Adherence to all applicable local,
state, and federal regulations is essential.

Executive Summary

Indium(lll) trifluoromethanesulfonate, also known as indium triflate, is a powerful Lewis acid
catalyst increasingly utilized in organic synthesis and drug development. Its effectiveness,
however, is matched by potential hazards that necessitate strict safety and handling protocols.
This guide provides a comprehensive overview of the essential precautions required to handle
this compound safely in a laboratory setting. It consolidates critical safety data, outlines
emergency procedures, and offers visual workflows to assist researchers in minimizing risks.

Hazard Identification and Classification

Indium(lll) trifluoromethanesulfonate is classified as a hazardous substance. The primary
routes of exposure are inhalation, skin contact, and eye contact. The compound is consistently
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identified as causing skin irritation, serious eye irritation, and potential respiratory irritation.[1][2]
Some sources indicate it may cause severe skin burns and eye damage.[3]

GHS Hazard Statements:

e H315: Causes skin irritation.[1][2][4]

e H319: Causes serious eye irritation.[1][2][4]
o H335: May cause respiratory irritation.[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Indium(lil)
trifluoromethanesulfonate is provided in the table below.

Property Value Source(s)

Chemical Formula C3F9InO9Ss [5]1[6]

Molecular Weight 562.03 g/mol [21[51[7]
White to off-white powder or

Appearance [4][8]
granules

Melting Point >300 °C [8]

Boiling Point 162 °C [8]

Slightly soluble in chloroform,
Solubility DMSO, and methanol. [8]

Insoluble in water.

Hygroscopic, moisture-
Sensitivity sensitive, and potentially air- 41181191

sensitive.

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to ensure safety.
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Engineering Controls and Ventilation

Work with Indium(lll) trifluoromethanesulfonate should be conducted in a well-ventilated

area.[1][5] The use of a chemical fume hood is strongly recommended to minimize inhalation of

dust or fumes. Eyewash stations and safety showers must be readily accessible in the

immediate work area.[10][11]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling this

compound:

PPE Type

Specification

Source(s)

Eye Protection

Tightly fitting safety goggles or
chemical safety goggles
conforming to EN166 (EU) or
OSHA 29 CFR 1910.133.

[1](11]

Hand Protection

Chemical-impermeable gloves.
Gloves must be inspected prior

to use.

[1]

Skin Protection

Protective clothing, including a
lab coat. Fire/flame resistant
and impervious clothing may

be required.

[1I(31[5]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust mask
or a full-face respirator) should
be used if exposure limits are
exceeded or if irritation is

experienced.

[10][11][12]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.
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Avoid the formation of dust and aerosols.[1][5]

Use non-sparking tools to prevent ignition.[1][5]

Wash hands thoroughly after handling.[10]

Handle under an inert gas atmosphere due to its hygroscopic and air-sensitive nature.[13]

Storage Conditions

o Store in a tightly closed container.[1][5]

Keep in a dry, cool, and well-ventilated place.[1]

Store locked up.[1]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
bases.[10]

Due to its hygroscopic nature, store under an inert atmosphere.

Emergency Procedures and First Aid

In the event of exposure or a spill, immediate and appropriate action is crucial.

First-Aid Measures

The following table summarizes the recommended first-aid measures for different routes of
exposure.
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Exposure Route First-Aid Procedure Source(s)

Move the victim to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [1]
artificial respiration. Seek

immediate medical attention.

Immediately remove all
contaminated clothing. Wash
the affected area with plenty of

Skin Contact soap and water for at least 15 [3]
minutes. If skin irritation
persists, seek medical

attention.

Rinse cautiously with water for
at least 15 minutes, also under
the eyelids. Remove contact
Eye Contact ] [1]
lenses if present and easy to
do. Continue rinsing. Seek

immediate medical attention.

Rinse mouth with water. Do
NOT induce vomiting. Never
ive anything by mouth to an
Ingestion gIve anying oy [1]05]
unconscious person. Call a
physician or Poison Control

Center immediately.

Accidental Release Measures

In case of a spill, follow these steps:
o Evacuate personnel to a safe area.
o Ensure adequate ventilation.

o Wear appropriate personal protective equipment.
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e Avoid dust formation.
o Sweep up the spilled material and place it into a suitable, closed container for disposal.

e Prevent the chemical from entering drains.[1][5]

Disposal Considerations

Dispose of Indium(lll) trifluoromethanesulfonate and its containers in accordance with all
applicable local, regional, and national regulations.[1][5] The material may be disposed of by a
licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[5] Do
not discharge into sewer systems or the environment.[5]

Toxicological Information

There is limited quantitative toxicological data available for Indium(lil)
trifluoromethanesulfonate. Most sources state that the toxicological properties have not been
thoroughly investigated.[9][14] Therefore, it should be handled with the utmost care, assuming
a high degree of toxicity.

Visual Workflow Diagrams

To further aid in the safe handling of Indium(lll) trifluoromethanesulfonate, the following
diagrams illustrate key safety workflows.
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Safe Handling Workflow for Indium(lll) Trifluoromethanesulfonate

Preparation

Consult SDS

:

Don Appropriate PPE

:

Prepare Well-Ventilated Workspace

Handling

Weigh Compound in Fume Hood

:

Transfer to Reaction Vessel

:

Perform Reaction

Cleanup orage

Decontaminate Workspace Store in Tightly Closed Container

'

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for Safe Handling.
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First Aid Response for Indium(lll) Trifluoromethanesulfonate Exposure

Exposure Occurs

Exposure Route

Inhalation Skin Contact Eye Contact Ingestion
/ / Immediate Actions\ \
Move to Fresh Air Remove Contaminated Clothing Rinse Eyes with Water (15 min) Rinse Mouth
Wash with Soap & Water (15 min) Remove Contact Lenses Do NOT Induce Vomiting

Seek Immediate Medical Attentior)

Click to download full resolution via product page

Caption: First Aid Decision Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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